Cas no 2138548-43-1 (rac-ethyl (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylate)

• Product Name: rac-ethyl (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylate
• CAS No: 2138548-43-1
• MF: C₉H₁₂F₃NO₂
• MW: 223.192293167114
• CID: 5998550
• PubChem ID: 165490704
• Update Time: 2025-05-22

rac-ethyl (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138548-43-1
• rac-ethyl (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylate
• EN300-1154630

• Inchi： 1S/C9H12F3NO2/c1-2-15-6(14)7-3-8(7,5-13-4-7)9(10,11)12/h13H,2-5H2,1H3/t7-,8-/m1/s1
• InChI Key： BGWFCUMNIIQALH-HTQZYQBOSA-N
• SMILES： FC([C@]12CNC[C@@]1(C(=O)OCC)C2)(F)F

Computed Properties

• Exact Mass: 223.08201311g/mol
• Monoisotopic Mass: 223.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylate

Comprehensive Overview of rac-ethyl (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2138548-43-1)

The compound rac-ethyl (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2138548-43-1) is a highly specialized bicyclic structure featuring a trifluoromethyl group and an ethyl carboxylate moiety. Its unique 3-azabicyclo[3.1.0]hexane scaffold has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioisostere for conventional heterocycles. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable building block for drug discovery.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their ability to improve pharmacokinetic properties. The rac-ethyl (1R,5S) configuration of this compound offers stereochemical diversity, a critical factor in optimizing target selectivity and reducing off-target effects. Researchers are particularly interested in its application for central nervous system (CNS) targets, where the azabicyclo core may facilitate blood-brain barrier penetration.

From a synthetic perspective, the 3-azabicyclo[3.1.0]hexane framework presents intriguing challenges for asymmetric catalysis and ring-strain utilization. The compound’s CAS No. 2138548-43-1 is frequently searched in conjunction with keywords like "fluorinated heterocycles", "bicyclic amine synthesis", and "CNS drug scaffolds", reflecting its relevance in cutting-edge research. Analytical techniques such as NMR and HPLC chiral separation are essential for characterizing its stereoisomeric purity.

In agrochemical applications, the trifluoromethyl group’s resistance to oxidative degradation makes derivatives of this compound candidates for sustainable crop protection agents. The ethyl carboxylate moiety further allows for derivatization into amides or esters, expanding its utility in structure-activity relationship (SAR) studies. Environmental persistence and green chemistry metrics are increasingly considered during its development.

Industrial-scale production of rac-ethyl (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylate requires optimization of atom economy and catalytic efficiency. Patent literature associates this compound with protease inhibitor designs and kinase modulation, aligning with trends in precision medicine. Its CAS No. 2138548-43-1 is often cross-referenced with "small molecule drug discovery" and "privileged structures" in scientific databases.

Future directions may explore its enantiopure forms ((1R,5S) vs. (1S,5R)) for chiral drug development, leveraging advances in enzymatic resolution or flow chemistry. As regulatory agencies emphasize safety-by-design, computational tools like molecular docking are employed to predict its interactions with biological targets. This compound exemplifies the intersection of structural innovation and practical application in modern chemistry.